2-[4-chloro-3-(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid

• IUPAC Name: 2-[4-chloro-3-(difluoromethyl)pyrazol-1-yl]propanoic acid
• InChI: InChI=1S/C7H7ClF2N2O2/c1-3(7(13)14)12-2-4(8)5(11-12)6(9)10/h2-3,6H,1H3,(H,13,14)
• InChI Key: SCMWSJZBLOFXDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1C=C(C(=N1)C(F)F)Cl
• Molecular Formula: C7H7ClF2N2O2
• Molecular Weight: 224.59 g/mol

Description

“2-[4-chloro-3-(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid” is a chemical compound with the molecular formula C7H7ClF2N2O2. It is a member of the class of triazoles.

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation processes based on X–CF 2 H bond formation where X is C (sp), C (sp 2 ), C (sp 3 ), O, N or S. The last decade has witnessed an upsurge of metal-based methods that can transfer CF 2 H to C (sp 2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp 2 )–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of various functional groups. The molecule contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. Additionally, it has a difluoromethyl group attached to the pyrazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the difluoromethyl group and the pyrazole ring. The difluoromethyl group is known to participate in various reactions, including electrophilic, nucleophilic, radical and cross-coupling methods.

Future Directions

The future directions in the research and application of this compound could involve its use in the synthesis of more complex molecules, given the reactivity of the difluoromethyl group. It could also find potential applications in medicinal chemistry, considering the biological activity of similar compounds.